An In-depth Technical Guide to TLB 150 Benzoate (RAD-150)
An In-depth Technical Guide to TLB 150 Benzoate (RAD-150)
For Researchers, Scientists, and Drug Development Professionals
Introduction
TLB 150 Benzoate, also known as RAD-150, is a nonsteroidal selective androgen receptor modulator (SARM). It is the benzoate ester of its parent compound, RAD-140 (Testolone). The esterification of RAD-140 to form TLB 150 Benzoate is designed to enhance its chemical stability, extend its biological half-life, and improve its bioavailability.[1][2] As a research chemical, TLB 150 Benzoate is investigated for its potential to selectively stimulate androgen receptors in muscle and bone tissue while having minimal effects on other tissues, such as the prostate.[3][4] This tissue selectivity is a key characteristic of SARMs and a primary focus of ongoing research.[4]
Chemical Structure and Properties
TLB 150 Benzoate is a synthetic, non-steroidal compound. Its development from RAD-140 involves the addition of a benzoate ester group through a chemical process called esterification.[2][5] This modification is intended to produce a more stable compound with a longer duration of action in the body.[1][3]
Physicochemical Properties of TLB 150 Benzoate
| Property | Value | Source |
| Chemical Name | (1R,2S)-1-((3-chloro-4-cyano-2-methylphenyl)amino)-1-(5-(4-cyanophenyl)-1,3,4-oxadiazol-2-yl)propan-2-yl benzoate | [6] |
| Synonyms | RAD-150, TLB-150 | [3] |
| CAS Number | 1208070-53-4 | [4] |
| Molecular Formula | C27H20ClN5O3 | [4] |
| Molecular Weight | 497.93 g/mol | [4] |
| IC50 for Androgen Receptor | 130 nM | [6] |
| Appearance | White fine powder | |
| Solubility | Soluble in organic solvents such as DMSO and ethanol. | |
| Storage | Store at -20°C for long-term stability. | [6] |
Mechanism of Action: Androgen Receptor Signaling
TLB 150 Benzoate exerts its effects by selectively binding to and activating the androgen receptor (AR), a member of the nuclear receptor superfamily. The binding of an agonist like TLB 150 Benzoate to the AR initiates a cascade of molecular events that can be broadly categorized into classical (genomic) and non-classical (non-genomic) signaling pathways.
Classical (Genomic) Androgen Receptor Signaling Pathway
The classical pathway involves the direct regulation of gene expression. In its inactive state, the androgen receptor resides in the cytoplasm, complexed with heat shock proteins (HSPs). Upon binding of TLB 150 Benzoate, the AR undergoes a conformational change, dissociates from the HSPs, and translocates to the nucleus. Inside the nucleus, the AR dimerizes and binds to specific DNA sequences known as Androgen Response Elements (AREs) in the promoter regions of target genes. This binding, along with the recruitment of co-activator or co-repressor proteins, modulates the transcription of genes involved in anabolic processes in muscle and bone.
Caption: Classical (Genomic) Androgen Receptor Signaling Pathway of TLB 150 Benzoate.
Non-Classical (Non-Genomic) Androgen Receptor Signaling Pathway
The non-classical pathway involves rapid signaling events that do not directly involve gene transcription. A subpopulation of androgen receptors is located at the cell membrane. Upon binding of TLB 150 Benzoate to these membrane-associated ARs, rapid activation of intracellular signaling cascades, such as the mitogen-activated protein kinase (MAPK) pathway, can occur. This can lead to downstream effects on cell proliferation and survival.
Caption: Non-Classical (Non-Genomic) Androgen Receptor Signaling Pathway of TLB 150 Benzoate.
Experimental Protocols
Detailed experimental protocols for TLB 150 Benzoate are not extensively published in peer-reviewed literature. However, based on the information available for its parent compound, RAD-140, and general methodologies for SARM characterization, the following protocols can be inferred.
Synthesis of TLB 150 Benzoate
The synthesis of TLB 150 Benzoate is achieved through the esterification of RAD-140.[5] A general procedure would involve:
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Starting Material: High-purity RAD-140.
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Reagents: Benzoic acid or a reactive derivative (e.g., benzoyl chloride), a suitable solvent (e.g., dichloromethane or tetrahydrofuran), and a catalyst or coupling agent (e.g., dicyclohexylcarbodiimide (DCC) or an acid catalyst).
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Reaction: The reaction is typically carried out under anhydrous conditions. The RAD-140 is dissolved in the solvent, followed by the addition of the benzoic acid derivative and the catalyst. The reaction mixture is stirred at a controlled temperature until completion, which is monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
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Purification: Upon completion, the crude product is purified using column chromatography to isolate the TLB 150 Benzoate from unreacted starting materials and byproducts.
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Characterization: The final product's identity and purity are confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
In Vitro Androgen Receptor Binding Assay
This assay determines the binding affinity of TLB 150 Benzoate to the androgen receptor.
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Materials: Recombinant human androgen receptor, a radiolabeled androgen (e.g., [3H]-Mibolerone), and a scintillation counter.
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Procedure: a. A competitive binding assay is set up with a constant concentration of the radiolabeled androgen and varying concentrations of TLB 150 Benzoate. b. The mixture is incubated to allow for competitive binding to the androgen receptor. c. The bound and free radioligand are separated. d. The amount of bound radioligand is quantified using a scintillation counter.
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Data Analysis: The data is used to calculate the inhibitory concentration (IC50) of TLB 150 Benzoate, which is the concentration required to displace 50% of the radiolabeled androgen. This is then used to determine the binding affinity (Ki).
In Vivo Animal Studies (Rodent Model)
Animal studies are crucial for evaluating the in vivo efficacy and tissue selectivity of TLB 150 Benzoate. A common model is the castrated male rat.
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Animal Model: Orchiectomized (castrated) male rats are used to minimize the influence of endogenous androgens.
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Dosing: Animals are administered TLB 150 Benzoate orally at various doses for a specified period (e.g., 14-28 days). A vehicle control group and a positive control group (e.g., testosterone propionate) are included.
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Endpoints: a. Anabolic Activity: The weight of the levator ani muscle is measured as an indicator of anabolic effects. b. Androgenic Activity: The weights of the prostate and seminal vesicles are measured to assess androgenic effects on reproductive tissues.
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Data Analysis: The weights of the target tissues are compared between the different treatment groups to determine the anabolic and androgenic potency and selectivity of TLB 150 Benzoate.
Quantitative Data
Much of the publicly available quantitative data for TLB 150 Benzoate is in the context of its parent compound, RAD-140.
In Vitro and In Vivo Data for RAD-140
| Parameter | Value | Species/Assay | Source |
| Binding Affinity (Ki) for AR | 7 nM | Human | |
| EC50 in C2C12 Osteoblast Differentiation Assay | 0.1 nM | Mouse | |
| Bioavailability (F) | 27-63% | Rat (oral) | |
| Bioavailability (F) | 65-75% | Monkey (oral) | |
| Anabolic Effect (Levator Ani Muscle) | Stimulation observed at 0.03 mg/kg | Castrated Rat | |
| Androgenic Effect (Prostate) | No stimulation above control until 30 mg/kg | Intact Rat |
Conclusion
TLB 150 Benzoate is a promising SARM that is a subject of ongoing research. Its design as an ester derivative of RAD-140 suggests potential for improved pharmacokinetic properties. The primary mechanism of action is through the selective activation of the androgen receptor, leading to anabolic effects in muscle and bone with a theoretically lower impact on reproductive tissues. While detailed experimental protocols and extensive quantitative data for TLB 150 Benzoate are not yet widely available in the public domain, the information from its parent compound, RAD-140, provides a strong foundation for its continued investigation by researchers and drug development professionals. It is important to note that TLB 150 Benzoate is a research chemical and is not approved for human consumption.
